Cas no 1110869-62-9 (N-(1-cyano-1-cyclopropylethyl)-2-(methylsulfanyl)benzamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-(methylsulfanyl)benzamide
• CAS No: 1110869-62-9
• MF: C₁₄H₁₆N₂OS
• MW: 260.354641914368
• CID: 6142356
• PubChem ID: 42927752
• Update Time: 2024-01-14

N-(1-cyano-1-cyclopropylethyl)-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclopropylethyl)-2-(methylsulfanyl)benzamide
• N-(1-cyano-1-cyclopropylethyl)-2-methylsulfanylbenzamide
• 1110869-62-9
• AB01188608-03
• Z203591648
• AKOS033746539
• NCGC00335746-01
• EN300-26683989

• Inchi： 1S/C14H16N2OS/c1-14(9-15,10-7-8-10)16-13(17)11-5-3-4-6-12(11)18-2/h3-6,10H,7-8H2,1-2H3,(H,16,17)
• InChI Key： JTWJKEPMERXCMM-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 260.09833431g/mol
• Monoisotopic Mass: 260.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives